Cas no 478041-07-5 (5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole)

• Product Name: 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole
• CAS No: 478041-07-5
• CID: 4653183
• Update Time: 2025-08-03

5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole

Additional information on 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole

Comprehensive Overview of 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole (CAS No. 478041-07-5)

The compound 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole (CAS No. 478041-07-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a naphthalene-2-carbonyl moiety and a 4-nitrophenyl group, makes it a valuable intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, where its 1,2,3-triazole core can serve as a pharmacophore for targeting various biological pathways.

In recent years, the demand for heterocyclic compounds like 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole has surged due to their versatility in pharmaceutical development. The compound's nitrophenyl group enhances its electron-withdrawing properties, which is crucial for designing molecules with specific reactivity profiles. This characteristic aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers aim to optimize molecular interactions for therapeutic efficacy.

One of the most frequently asked questions in online searches is: "What are the applications of 1,2,3-triazole derivatives in medicine?" This compound provides a compelling answer, as its scaffold is commonly found in anticancer, antimicrobial, and anti-inflammatory agents. Its naphthalene component further contributes to lipophilicity, a desirable trait for improving drug bioavailability. These attributes make it a hot topic in drug design forums and academic discussions.

From a synthetic chemistry perspective, 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole is often explored for its role in click chemistry reactions. The 1,2,3-triazole ring is known for its stability and ease of formation under mild conditions, making it a favorite among chemists working on bioconjugation and polymer science. This aligns with the broader industry shift toward sustainable and efficient synthetic methodologies.

Another trending topic is the use of nitroaromatic compounds in organic electronics. The 4-nitrophenyl group in this molecule could potentially contribute to the development of organic semiconductors or photovoltaic materials. As renewable energy solutions gain traction, researchers are increasingly investigating how such compounds can enhance the performance of light-harvesting devices.

In summary, 5-methyl-4-(naphthalene-2-carbonyl)-1-(4-nitrophenyl)-1H-1,2,3-triazole (CAS No. 478041-07-5) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity make it a subject of ongoing research, particularly in areas like drug discovery and sustainable material design. As scientific inquiries continue to evolve, this compound is likely to remain a key player in innovative chemical solutions.